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Compound of Interest

Compound Name: Antimony trichloride

Cat. No.: B158539 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of antimony
trichloride (SbCl₃) in a wide range of organic solvents. The information is curated for

professionals in research, scientific, and drug development fields, offering both quantitative

data and a foundational understanding of experimental methodologies.

Antimony trichloride, a Lewis acid, is a versatile compound utilized as a catalyst and reagent

in various chemical syntheses. Its solubility characteristics are crucial for its application in

homogenous catalysis, organic reactions, and as a precursor for other organoantimony

compounds. This guide summarizes key solubility data to aid in solvent selection and

experimental design.

Quantitative Solubility Data
The solubility of antimony trichloride varies significantly across different classes of organic

solvents. The following tables present a compilation of available quantitative data, offering a

comparative view of its solubility at various temperatures.
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Solvent Temperature (°C)
Solubility ( g/100g of
solvent)

Bromobenzene -20 17.4

0 52.2

20 108

60 604

73 Miscible

1,4-Dichlorobenzene 50 16.3

Monochlorobenzene -30 12.5

0 79.2

20 127

60 747

Tetrachloroethane 25 21.75

Chloroform 25 ~22% by weight[1]

Carbon Tetrachloride 25
Saturated solution is approx.

1.1 Molar[1]
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Solvent Temperature (°C)
Solubility ( g/100g of
solvent)

Benzene 10 32.6

20 43.9

60 154

Toluene 0 70.9

20 169

m-Xylene 5 113

25 191.5

Ethylbenzene 10 23.2

30 79.9

p-Cymene -3.5 69.5

10 85.5

30 150

Alcohols, Ethers, Ketones, and Esters
Solvent Temperature (°C)

Solubility ( g/100g of
solvent)

Ethanol - Soluble[1]

Diethyl Ether - Soluble[1]

Acetone 18 537.6

Ethyl Acetate 18 5.9

Other Organic Solvents
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Solvent Temperature (°C)
Solubility ( g/100g of
solvent)

Acetic Acid 25 440.5

Benzoyl Chloride 25 169.5

Carbon Disulfide - Soluble[1]

Cyclohexane 20 1.2

60 10.7

Dioxane - Soluble[1]

Selenium(IV) Oxychloride 25 62.97

Sulfur Dioxide 0 13

It is important to note that antimony trichloride is generally reported to be insoluble in organic

bases such as pyridine and quinoline.[1]

Experimental Protocols
While specific, detailed experimental protocols for the generation of the above-cited solubility

data are not readily available in the surveyed literature, a generalized gravimetric method is

commonly employed for determining the solubility of a solid in a liquid. This method involves

saturating the solvent with the solute at a constant temperature and then determining the mass

of the dissolved solute in a known mass of the saturated solution.

A general procedure would involve the following steps:

Sample Preparation: An excess amount of finely ground, anhydrous antimony trichloride is

added to a known volume or mass of the organic solvent in a sealed, temperature-controlled

vessel. Given the hygroscopic nature of antimony trichloride, all manipulations should be

performed in a dry atmosphere (e.g., in a glove box or under an inert gas).

Equilibration: The mixture is agitated (e.g., stirred or shaken) at a constant, controlled

temperature for a sufficient period to ensure that equilibrium is reached and a saturated

solution is formed. This can take several hours to days.
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Phase Separation: The undissolved solid is separated from the saturated solution. This is

typically achieved by filtration or centrifugation, ensuring that the temperature is maintained

during this process to prevent any change in solubility.

Analysis: A known mass of the clear, saturated solution is taken. The solvent is then

evaporated under controlled conditions (e.g., in a vacuum oven at a suitable temperature).

The mass of the remaining solid residue (antimony trichloride) is then determined.

Calculation: The solubility is calculated as the mass of the dissolved antimony trichloride
per 100 g of the solvent.

Spectroscopic methods, such as UV-Vis or Atomic Absorption Spectroscopy (AAS), can also be

adapted to determine the concentration of antimony trichloride in a saturated solution, which

can then be converted to solubility values. These methods would require the generation of a

calibration curve with solutions of known concentrations.

Visualizations
The following diagrams illustrate the generalized experimental workflow for determining the

solubility of antimony trichloride and the key factors influencing its solubility.
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Generalized Experimental Workflow for Solubility Determination
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Caption: Generalized workflow for the gravimetric determination of antimony trichloride
solubility.

Key Factors Influencing SbCl3 Solubility
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Caption: Interacting factors that determine the solubility of antimony trichloride in organic

solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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